Cas no 5676-21-1 (Ethanedioic acid,1,2-bis[2-(2,4-dichlorophenoxy)ethyl] ester)

• Product Name: Ethanedioic acid,1,2-bis[2-(2,4-dichlorophenoxy)ethyl] ester
• CAS No: 5676-21-1
• MF: C₁₈H₁₄Cl₄O₆
• MW: 468.11216211319
• CID: 384963
• PubChem ID: 229473
• Update Time: 2025-04-19

Ethanedioic acid,1,2-bis[2-(2,4-dichlorophenoxy)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1,2-bis[2-(2,4-dichlorophenoxy)ethyl] ester
• bis[2-(2,4-dichlorophenoxy)ethyl] oxalate
• AC1L5HDJ
• AC1Q3QPK
• AG-J-91021
• AR-1I0535
• bis[2-(2,4-dichlorophenoxy)ethyl] ethanedioate
• CTK5A5660
• NSC23196
• oxalic acid bis-[2-(2,4-dichloro-phenoxy)-ethyl ester]
• Oxalsaeure-bis-[2-(2,4-dichlor-phenoxy)-aethylester]
• NSC-23196
• DTXSID40281831
• 5676-21-1

• Inchi： 1S/C18H14Cl4O6/c19-11-1-3-15(13(21)9-11)25-5-7-27-17(23)18(24)28-8-6-26-16-4-2-12(20)10-14(16)22/h1-4,9-10H,5-8H2
• InChI Key： MNKHUKCJIICUQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCOC(C(=O)OCCOC1C=CC(=CC=1Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 465.95462
• Monoisotopic Mass: 465.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.466
• Boiling Point: 557.3°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.575
• PSA: 71.06
• LogP: 4.84440